Cas no 38841-15-5 ((2S)-Glycerol-O-b-D-galactopyranoside)

• Product Name: (2S)-Glycerol-O-b-D-galactopyranoside
• CAS No: 38841-15-5
• MF: C₉H₁₈O₈
• MW: 254.234424114227
• CID: 1059815
• PubChem ID: 11807209
• Update Time: 2025-04-20

(2S)-Glycerol-O-b-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

• (2S)-Glycerol-O-β-D-galactopyranoside
• (2R,4S,5R)-2-[(2S)-2,3-dihydroxypropoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• 1-O-β-D-Galactopyranosyl-sn-glycerol
• 38841-15-5
• (2S)-Glycerol-O-beta-D-galactopyranoside
• 1-O-beta-D-Galactopyranosyl-sn-glycerol
• (2R,3R,4S,5R,6R)-2-((S)-2,3-Dihydroxypropoxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
• (2S)-2,3-Dihydroxypropyl ss-D-Galactopyranoside; (S)-2,3-Dihydroxypropyl ss-D-Galactopyranoside; 1-O-ss-D-Galactopyranosyl-sn-glycerol;
• (2S)-Glycerol-O-b-D-galactopyranoside

• Inchi： 1S/C9H18O8/c10-1-4(12)3-16-9-8(15)7(14)6(13)5(2-11)17-9/h4-15H,1-3H2/t4-,5+,6-,7-,8+,9+/m0/s1
• InChI Key： NHJUPBDCSOGIKX-XEFZRCJWSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@H]([C@H]1CO)O)O)O)OC[C@H](CO)O

Computed Properties

• Exact Mass: 254.10016753g/mol
• Monoisotopic Mass: 254.10016753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.4
• Topological Polar Surface Area: 140Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Glycosylglycerols